ethyl 3-(1-methyl-1{H}-pyrazol-4-yl)isoxazole-5-carboxylate

• IUPAC Name: ethyl 3-(1-methylpyrazol-4-yl)-1,2-oxazole-5-carboxylate
• InChI: InChI=1S/C10H11N3O3/c1-3-15-10(14)9-4-8(12-16-9)7-5-11-13(2)6-7/h4-6H,3H2,1-2H3
• InChI Key: VAYVRVYBHCMSHH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=NO1)C2=CN(N=C2)C
• Molecular Formula: C10H11N3O3
• Molecular Weight: 221.21 g/mol

Description

The compound “ethyl 3-(1-methyl-1{H}-pyrazol-4-yl)isoxazole-5-carboxylate” is a complex organic molecule that contains a pyrazole ring and an isoxazole ring. Pyrazoles are a class of organic compounds with a five-membered aromatic ring structure containing three carbon atoms and two nitrogen atoms. Isoxazoles are organic compounds containing a five-membered heterocyclic ring that has three carbon atoms and two heteroatoms of which one is a nitrogen atom and the other one is an oxygen atom.

Molecular Structure Analysis

The molecular structure of “ethyl 3-(1-methyl-1{H}-pyrazol-4-yl)isoxazole-5-carboxylate” would be characterized by the presence of a pyrazole ring and an isoxazole ring. The pyrazole ring is a five-membered aromatic ring with two nitrogen atoms at positions 1 and 2 and three carbon atoms. The isoxazole ring is a five-membered heterocyclic ring with three carbon atoms and two heteroatoms, one of which is a nitrogen atom and the other is an oxygen atom.

Future Directions

While the future directions for this specific compound are not available in the sources I found, pyrazole compounds have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry. They are frequently used as scaffolds in the synthesis of bioactive chemicals, suggesting potential future directions in these areas.